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Compound of Interest

Compound Name: Glycerol 1,3-Dimethacrylate

Cat. No.: B158651 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, purification, and applications of Glycerol 1,3-dimethacrylate. This

document is intended for researchers, scientists, and drug development professionals working

in the fields of polymer chemistry, biomaterials, and drug delivery.

Core Properties of Glycerol 1,3-Dimethacrylate
Glycerol 1,3-dimethacrylate is a difunctional monomer commonly utilized as a cross-linking

agent in the synthesis of polymers. Its chemical structure, containing two methacrylate groups,

allows for the formation of three-dimensional polymer networks.

Quantitative Data Summary
The following table summarizes the key quantitative properties of Glycerol 1,3-
dimethacrylate.
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Property Value

Molecular Weight 228.24 g/mol [1][2]

Molecular Formula C11H16O5[1][2]

CAS Number 1830-78-0[2]

Density 1.114 - 1.12 g/mL at 25 °C[3][4]

Boiling Point 120 °C at 1 mmHg[4][5]

Refractive Index n20/D 1.472[4][5]

Experimental Protocols
Synthesis of Glycerol 1,3-Dimethacrylate
A common method for the synthesis of Glycerol 1,3-dimethacrylate involves the esterification

of glycerol with methacrylic acid or its derivatives. The following is a generalized protocol based

on literature procedures.

Materials:

Glycerol

Methacrylic acid or Acryloyl chloride

Polar solvent (e.g., ethyl acetate, 1,4-dioxane)[2]

Catalyst (e.g., an acidic catalyst)

Polymerization inhibitor (e.g., hydroquinone or its monomethyl ether)[5]

Antioxidant

Procedure:

Dissolve glycerol in a suitable polar solvent within a reaction vessel.

Add a catalyst and a polymerization inhibitor to the mixture.
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Slowly add methacrylic acid or acryloyl chloride to the reaction mixture while stirring.

Control the reaction temperature, typically between 85-90 °C, and pass air through the

mixture.

Monitor the reaction progress by measuring the acid number of the system. The esterification

is considered complete when the acid number reaches a specific value (e.g., 15.4–49.82

mgKOH/g).[5]

Once the reaction is complete, cool the mixture to 60–70 °C and incubate for approximately

one hour.[5]

Purification of Glycerol 1,3-Dimethacrylate
The crude product from the synthesis requires purification to remove unreacted starting

materials, byproducts, and the catalyst.

Materials:

Crude Glycerol 1,3-dimethacrylate

Neutralizing agent (e.g., sodium hydroxide solution)

Washing solution (e.g., brine)

Acid pickling solution (e.g., dilute hydrochloric acid)

Reducing agent solution (e.g., sodium thiosulfate)[5]

Adsorbent material (e.g., ion-exchange resin)

Procedure:

Neutralization and Washing: Neutralize the crude product with a basic solution to remove

acidic impurities. Follow this by washing with water and/or brine to remove water-soluble

impurities.
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Acid Pickling and Washing: Treat the organic phase with a dilute acid solution, followed by

another washing step.[5]

Solvent Removal: Remove the solvent from the organic phase, often under reduced

pressure.

Adsorbent Treatment: For higher purity, the product can be treated with an adsorbent

material like an ion-exchange resin to remove residual impurities. For instance, a product

containing glycidyl methacrylate as an impurity can be purified by stirring with an acidic

adsorbent.

Filtration: The final step involves pressure filtration to obtain the purified Glycerol 1,3-
dimethacrylate product.[5]

Applications in Research and Development
Glycerol 1,3-dimethacrylate is a versatile cross-linking agent with numerous applications in

materials science and biomedical engineering.

Polymer Chemistry: It is widely used to synthesize highly cross-linked polymers. These

polymers form robust networks that provide materials with high stiffness, hardness, and

durability.

Dental Composites: A significant application is in the formulation of dental resins and

composites, where it enhances the mechanical properties of the restorative materials.[3]

Biomaterials and Drug Delivery: It is used in the preparation of thermoresponsive

microbeads, which have potential applications in drug delivery systems and tissue

engineering.

3D Printing: Glycerol 1,3-dimethacrylate is a component in the synthesis of vitrimers, a

class of polymers that are suitable for digital light processing (DLP) 3D printing. These

materials exhibit properties like shape memory and repairability.[6]

Chromatography: It is used to prepare porous polymer monoliths with a bicontinuous

structure, which can be tailored for use as stationary phases in high-performance liquid

chromatography (HPLC).
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Experimental and Logical Workflows
Synthesis and Purification Workflow
The following diagram illustrates the general workflow for the synthesis and purification of

Glycerol 1,3-dimethacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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